Cas no 1342376-14-0 ((4-methoxy-2-methylphenyl)methyl(methyl)amine)

• Product Name: (4-methoxy-2-methylphenyl)methyl(methyl)amine
• CAS No: 1342376-14-0
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6489741
• PubChem ID: 64080702
• Update Time: 2025-09-28

(4-methoxy-2-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-2-methylphenyl)methyl(methyl)amine
• Benzenemethanamine, 4-methoxy-N,2-dimethyl-
• 1-(4-Methoxy-2-methylphenyl)-N-methylmethanamine

• Inchi： 1S/C10H15NO/c1-8-6-10(12-3)5-4-9(8)7-11-2/h4-6,11H,7H2,1-3H3
• InChI Key： QMYOPHDABNGJTA-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(OC)C=C1C

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 248.8±25.0 °C(Predicted)
• pka: 10.16±0.10(Predicted)

Additional information on (4-methoxy-2-methylphenyl)methyl(methyl)amine

Compound CAS No. 1342376-14-0: (4-Methoxy-2-Methylphenyl)Methyl(Methyl)Amine

The compound (4-methoxy-2-methylphenyl)methyl(methyl)amine, identified by the CAS number 1342376-14-0, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of amines, specifically a secondary amine, due to the presence of two alkyl groups attached to the nitrogen atom. The structure of this compound comprises a phenyl ring substituted with methoxy and methyl groups, along with a methylamine group, making it a versatile molecule for further chemical modifications and reactions.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The phenyl ring, being an aromatic system, contributes to the stability and reactivity of the molecule. The methoxy group at position 4 and the methyl group at position 2 on the phenyl ring introduce electron-donating effects, which can influence the electronic properties of the molecule. These substituents also play a crucial role in determining the solubility, lipophilicity, and bioavailability of the compound, making it an attractive candidate for pharmaceutical applications.

The synthesis of (4-methoxy-2-methylphenyl)methyl(methyl)amine typically involves nucleophilic substitution or coupling reactions. One common approach is the alkylation of aniline derivatives using appropriate alkyl halides or methylating agents in the presence of a base. The reaction conditions are optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.

In terms of applications, this compound has shown promise in medicinal chemistry as a building block for more complex molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The methylamine group can act as a nucleophile in various reactions, enabling the formation of amide bonds or other functional groups that are essential in drug design.

Moreover, recent research has explored the use of this compound in materials science, particularly in the development of novel polymers and coatings. The aromatic ring provides rigidity to the molecule, while the amine group offers sites for cross-linking and functionalization. These properties make it suitable for applications in adhesives, composites, and electronic materials.

The environmental impact and safety profile of (4-methoxy-2-methylphenyl)methyl(methyl)amine are also areas of interest. Studies have been conducted to assess its biodegradability and toxicity under different conditions. Results indicate that while it is not inherently hazardous under normal handling conditions, proper precautions should be taken during synthesis and storage to ensure safety compliance with international standards.

In conclusion, (4-methoxy-2-methylphenyl)methyl(methyl)amine, CAS No. 1342376-14-0, is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.